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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the essential physical and chemical
properties of potassium bromide (KBr). The information is presented in a structured format to
facilitate easy access and comparison, with detailed experimental protocols and visual
representations of key processes.

Physical Properties of Potassium Bromide

Potassium bromide is a white, crystalline solid at room temperature.[1] It is an ionic salt
composed of potassium cations (K*) and bromide anions (Br~).[1] The physical characteristics
of KBR make it a versatile compound with applications ranging from infrared spectroscopy to
veterinary medicine.[2][3]

General and Spectroscopic Properties

Potassium bromide is odorless and has a pungent, strong, bitter, and saline taste.[4] In dilute
aqueous solutions, it can taste sweet, transitioning to bitter and then salty at higher
concentrations.[1][5] It is also hygroscopic, meaning it readily absorbs moisture from the
atmosphere.[4][6]

Table 1: General and Spectroscopic Properties of Potassium Bromide
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Property Value References
White crystalline powder or

Appearance [71[8]
colorless crystals

Odor Odorless [71[8]

Taste Pungent, bitter, saline [4107]

Molecular Formula KBr [8]

Molecular Weight 119.002 g/mol [9]

Refractive Index 1.559 [10]

) Transparent in the near UV to
Spectroscopic Range [11]

long-wave IR (0.23 - 25 pum)

Thermodynamic Properties

The thermodynamic properties of potassium bromide are well-characterized, providing

essential data for its use in various thermal applications.

Table 2: Thermodynamic Properties of Potassium Bromide

Property Value References
Melting Point 734 °C (1007 K) 9]

Boiling Point 1435 °C (1708 K) [9]

Density 2.74 g/lcm3 at 25 °C [7119]

Molar Heat Capacity (C_p) 52.06 J/(mol-K) [12]
Enthalpy of Fusion 23.9 kd/mol

Enthalpy of Vaporization 159 kJ/mol

Standard Molar Entropy (S°) 95.9 J/(mol-K) [12]
Standard Enthalpy of

Formation (A, fHO) -393.8 kJ/mol [12]
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Crystal Structure

Potassium bromide crystallizes in a face-centered cubic (FCC) lattice, specifically the rock
salt (NaCl) crystal structure.[1] In this structure, each potassium ion is octahedrally coordinated
to six bromide ions, and each bromide ion is similarly surrounded by six potassium ions.[9]

Table 3: Crystal Structure Properties of Potassium Bromide

Property Value References

Crystal System Cubic [6]

Space Group Fm-3m (No. 225) [13]

Lattice Constant (a) 6.600 A

Coordination Geometry Octahedral 9]

K*+-Br~ Bond Length 3.29A [13]
Solubility

Potassium bromide is highly soluble in water and some polar organic solvents.[6] Its solubility
in water increases significantly with temperature.[2][9]

Table 4: Solubility of Potassium Bromide in Various Solvents
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Solubility ( g/100 g

Solvent Temperature (°C) References
solvent)

Water 0 53.5 [9]

Water 25 67.8 [7119]

Water 100 102 [9]

Ethanol 25 0.4 [7]

Ethanol 80 4.76 [9]

Methanol 25 2.17

Glycerol 25 21.7 [9]

Acetone 18 0.00454

Acetonitrile 25 0.024

Chemical Properties of Potassium Bromide

Potassium bromide is a typical ionic salt that fully dissociates in aqueous solutions.[5] It
serves as a common source of bromide ions in chemical reactions.[5]

Reactivity in Aqueous Solution

In water, potassium bromide dissociates into potassium ions (K+*) and bromide ions (Br-),
forming a neutral solution with a pH of approximately 7.[7][9]

Reaction with Silver Nitrate: A characteristic reaction of bromide ions is their precipitation with
silver ions. When an aqueous solution of potassium bromide is mixed with a solution of silver
nitrate, a creamy-yellow precipitate of silver bromide (AgBr) is formed.[5]

e Reaction: KBr(aq) + AgNOs(aq) — AgBr(s) + KNOs(aq)

Reaction with Halogens: Chlorine, being more electronegative than bromine, can displace
bromide from its salt. Bubbling chlorine gas through a solution of potassium bromide will
result in the formation of potassium chloride and elemental bromine.[1]
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e Reaction: 2KBr(aq) + Clz(g) —» 2KCl(aq) + Brz(aq)

Redox Chemistry

The bromide ion in KBr can be oxidized to bromine by strong oxidizing agents. The standard
reduction potential for the Br2/Br~ couple is +1.07 V.

Incompatibilities

Potassium bromide is incompatible with strong oxidizing agents, strong acids, bromine
trifluoride, and bromine trichloride.[6] It reacts with concentrated sulfuric acid to produce fumes
of hydrogen bromide.

Experimental Protocols
Synthesis and Purification of Potassium Bromide

A common laboratory method for the synthesis of potassium bromide involves the reaction of
potassium carbonate with hydrobromic acid.

Materials:

Potassium carbonate (K2COs3)

e 48% Hydrobromic acid (HBr)

¢ Distilled water

o Beaker

e Stirring rod

e Heating plate

Crystallizing dish

Procedure:
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o Carefully add a stoichiometric amount of solid potassium carbonate to a beaker containing
48% hydrobromic acid while stirring. The reaction is exothermic and will produce carbon
dioxide gas.

o Continue adding potassium carbonate until effervescence ceases, indicating the
neutralization of the acid.

o Gently heat the resulting solution to evaporate some of the water and concentrate the
potassium bromide solution.

» Allow the concentrated solution to cool slowly in a crystallizing dish. Potassium bromide
crystals will form.

o Collect the crystals by filtration and wash them with a small amount of cold distilled water to
remove any soluble impurities.

e Dry the purified potassium bromide crystals in an oven at a low temperature (e.g., 100 °C)
to remove residual moisture.

The following diagram illustrates the workflow for the synthesis and purification of potassium
bromide.
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Synthesis and Purification of KBr

Synthesis

Start with K2COs and HBr

;

React K2COs with HBr in a beaker with stirring

,

Continue addition until effervescence stops

ransfer to crystallizing dish

Purification

Heat solution to concentrate

;

Cool concentrated solution to form crystals

;

Filter and wash crystals with cold water

;

Dry purified KBr crystals in an oven

inal Product: Pure KBr

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of potassium bromide.
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Determination of Crystal Structure by Powder X-Ray
Diffraction (PXRD)

Objective: To determine the crystal structure and lattice parameters of a synthesized
potassium bromide sample.

Equipment:

o Powder X-ray diffractometer
e Sample holder

e Mortar and pestle (agate)

e Sieve

Procedure:

o Sample Preparation: Grind the crystalline potassium bromide sample into a fine powder
using an agate mortar and pestle. Pass the powder through a fine-mesh sieve to ensure a
uniform particle size.

o Sample Mounting: Pack the fine KBr powder into the sample holder, ensuring a flat and level
surface.

e Instrument Setup:
o Mount the sample holder in the diffractometer.
o Set the X-ray source (typically Cu Ka radiation, A = 1.5406 A).
o Set the scanning parameters:
= 20 range: 20° to 80°
» Step size: 0.02°

» Scan speed: 1°/minute
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» Data Collection: Initiate the scan and collect the diffraction pattern.

e Data Analysis:

[¢]

Identify the peak positions (20 values) and their corresponding intensities.

o

Index the diffraction peaks to determine the Miller indices (hkl) for each reflection.

Use the indexed peaks and Bragg's Law (nA = 2d sin®) to calculate the lattice parameter

[e]

‘a’ for the cubic crystal system.

[e]

Compare the obtained diffraction pattern with standard patterns for KBr (e.g., from the
ICDD database) to confirm the rock salt crystal structure.

Preparation of a KBr Pellet for Infrared Spectroscopy

Objective: To prepare a solid sample of a compound dispersed in a KBr matrix for analysis by
transmission FTIR spectroscopy.

Equipment:

FTIR spectrometer

Hydraulic press with a pellet die

Agate mortar and pestle

Infrared lamp or drying oven

Analytical balance
Procedure:

e Drying: Gently heat the agate mortar, pestle, and the pellet die under an infrared lamp or in a
drying oven to remove any adsorbed moisture. Dry the spectroscopic grade potassium
bromide powder in an oven at ~110°C for at least 2 hours and store it in a desiccator.

o Sample Preparation: Weigh approximately 1-2 mg of the solid sample and 100-200 mg of the
dried KBr powder. The sample concentration should be about 0.5-1% by weight.
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e Grinding and Mixing: Place the sample in the dried mortar and grind it to a very fine powder.
Add the KBr powder and gently but thoroughly mix it with the sample by grinding for about a
minute. The mixture should be a homogeneous, fine powder.

o Pellet Formation: Transfer a portion of the mixture into the pellet die. Assemble the die and
place it in the hydraulic press. Apply pressure (typically 8-10 tons) for a few minutes.

o Pellet Removal and Analysis: Carefully release the pressure and disassemble the die. The
resulting KBr pellet should be thin and transparent. Mount the pellet in the sample holder of
the FTIR spectrometer and acquire the infrared spectrum.

The following diagram illustrates the experimental workflow for preparing a KBr pellet.
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KBr Pellet Preparation Workflow

Start: Dry Equipment and KBr

:

Weigh Sample (1-2 mg) and KBr (100-200 mg)

:

Grind Sample to a Fine Powder

:

Add KBr and Mix Thoroughly

;

Load Mixture into Pellet Die

,

Apply Pressure (8-10 tons)

i

Remove Transparent Pellet

i

Analyze in FTIR Spectrometer

btain IR Spectrum

Click to download full resolution via product page

Caption: Experimental workflow for preparing a KBr pellet for IR spectroscopy.
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Determination of Melting Point and Enthalpy of Fusion
by DSC

Objective: To accurately measure the melting point and enthalpy of fusion of potassium
bromide using Differential Scanning Calorimetry (DSC).

Equipment:

 Differential Scanning Calorimeter (DSC)
e Aluminum DSC pans and lids

o Crimper for sealing pans

e Analytical balance

Procedure:

o Calibration: Calibrate the DSC instrument for temperature and heat flow using a certified
standard, such as indium.

o Sample Preparation: Weigh 5-10 mg of finely powdered, dry potassium bromide into an
aluminum DSC pan. Crimp a lid onto the pan to seal it. Prepare an empty, sealed aluminum
pan to be used as a reference.

e Instrument Setup:

o Place the sample pan and the reference pan into the DSC cell.

o

Set the initial temperature well below the expected melting point (e.g., 650 °C).

o

Set the final temperature well above the melting point (e.g., 800 °C).

[¢]

Set a constant heating rate (e.g., 10 °C/min).

[¢]

Purge the DSC cell with an inert gas, such as nitrogen, at a constant flow rate.
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o Data Collection: Start the temperature program and record the heat flow as a function of
temperature.

o Data Analysis:

o The melting point is determined as the onset temperature of the endothermic melting
peak.

o The enthalpy of fusion (AH_fus) is calculated by integrating the area of the melting peak.
The instrument software typically performs this calculation automatically.

Determination of Aqueous Solubility

Objective: To determine the solubility of potassium bromide in water at a specific temperature.
Equipment:

o Constant temperature water bath with a shaker

o Conical flasks with stoppers

e Analytical balance

« Filtration apparatus (e.g., syringe with a filter)

o Evaporating dish

e Drying oven

Procedure:

o Equilibrium Saturation: Add an excess amount of potassium bromide to a known volume of
distilled water in a conical flask.

o Place the stoppered flask in a constant temperature water bath equipped with a shaker.

» Allow the mixture to equilibrate for a sufficient period (e.g., 24 hours) with continuous shaking
to ensure saturation.
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o Sample Withdrawal and Filtration: After equilibration, stop the shaking and allow the excess
solid to settle. Carefully withdraw a known volume of the clear supernatant liquid using a
syringe fitted with a filter to prevent any undissolved solid from being collected.

o Solvent Evaporation: Accurately weigh an empty, dry evaporating dish. Transfer the filtered
solution to the evaporating dish.

o Gently heat the evaporating dish to evaporate the water completely. A drying oven set at a
temperature just above 100 °C can be used.

o Mass Determination: After all the water has evaporated, cool the evaporating dish containing
the solid KBr residue in a desiccator and weigh it accurately.

o Calculation: The solubility is calculated as the mass of the dissolved KBr per 100 g of water.

This comprehensive guide provides a solid foundation for understanding and working with
potassium bromide in a research and development setting. The detailed properties and
experimental protocols are intended to support accurate and reproducible scientific work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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